molecular formula C4H2ClN3O2 B1586499 2-Chloro-5-nitropyrazine CAS No. 87885-45-8

2-Chloro-5-nitropyrazine

Cat. No. B1586499
CAS RN: 87885-45-8
M. Wt: 159.53 g/mol
InChI Key: LONXFNWBWBLJNP-UHFFFAOYSA-N
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Description

2-Chloro-5-nitropyrazine is an organic compound with the molecular formula C4H2ClN3O2 . It has a molecular weight of 159.53 and is typically stored in an inert atmosphere at temperatures between 2-8°C .

Scientific Research Applications

Synthesis and Reactions

  • Synthesis and Derivatives : 2-Chloro-5-nitropyrazine serves as a starting material in synthesizing various chemical compounds. For instance, 5,6-dichloro-3-nitropyrazinamine is synthesized from 2-Chloro-5-nitropyrazine derivatives, leading to the formation of various compounds like imidazolo and triazolo condensed ring systems (Hartman & Hartman, 1983).

Chemical Kinetics and Reactions

  • Reaction Kinetics : The compound is central to studies on nucleophilic substitutions and reaction kinetics. For example, kinetics of reactions with piperidine and morpholine in different solvents have been investigated to understand the reactivity and substitution patterns of 2-Chloro-5-nitropyrazine (Hamed, 1997).
  • Ring-opening Reactions : It's been studied for its role in ring-opening reactions, with investigations into intermediates formed during these processes, shedding light on the compound's reactivity and transformation (Haynes & Pett, 2007).

Medicinal Chemistry and Drug Development

  • Anticancer Agents : Derivatives of 2-Chloro-5-nitropyrazine, such as 2-(aminoalkyl)-5-nitropyrazolo[3,4,5-kl]acridines, have been developed and show significant activity against cancer cells, leading to the selection of specific compounds for clinical trials (Capps et al., 1992).

Advanced Material Synthesis

  • Synthesis of Complexes : 2-Chloro-5-nitropyrazine-based compounds are used in synthesizing metal complexes, like Pd(II) complexes, which have shown potential in medical applications, such as antimycobacterial activity (Silva et al., 2015).

Theoretical and Computational Chemistry

  • Molecular Analyses : Extensive theoretical studies have been conducted to understand its structure, vibrational wavenumbers, electronic properties, and reactivity. Such studies provide insights into its potential applications in various fields, including materials science (Velraj et al., 2015).

properties

IUPAC Name

2-chloro-5-nitropyrazine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C4H2ClN3O2/c5-3-1-7-4(2-6-3)8(9)10/h1-2H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LONXFNWBWBLJNP-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(N=CC(=N1)Cl)[N+](=O)[O-]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C4H2ClN3O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90363595
Record name 2-chloro-5-nitropyrazine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90363595
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

159.53 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Chloro-5-nitropyrazine

CAS RN

87885-45-8
Record name 2-chloro-5-nitropyrazine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90363595
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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